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Compound of Interest

Compound Name: Solvent Orange 107

Cat. No.: B1169839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Orange 107 is a lipophilic, oil-soluble dye belonging to the polymethine class of

compounds.[1][2] Its inherent affinity for nonpolar environments makes it a potential candidate

for the visualization and labeling of nonpolar components within biological and non-biological

samples. Such components include lipids, fats, oils, and waxes. In a research and drug

development context, the staining of these nonpolar entities is crucial for understanding cellular

metabolism, lipid storage diseases, and the formulation and delivery of lipophilic drugs.

Disclaimer: There is currently a lack of publicly available scientific literature detailing the use of

Solvent Orange 107 for microscopic visualization of nonpolar components in biological

samples. Crucially, its fluorescence properties, such as excitation and emission maxima, have

not been characterized in common laboratory solvents. The following application notes and

protocols are therefore based on the general properties of solvent dyes and are intended to

serve as a starting point for researchers to develop their own optimized protocols.

Physicochemical Properties of Solvent Orange 107
A summary of the known physicochemical properties of Solvent Orange 107 is presented in

the table below. These properties are primarily derived from industrial application data.
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Property Value Reference(s)

CAS Number 185766-20-5 [1]

Molecular Structure Polymethine [1][2]

Appearance
Brilliant red-light orange

powder
[1]

Solubility Oil Soluble [1]

Heat Resistance (in

Polystyrene)
300 °C [1]

Lightfastness 6-7 (on a scale of 1-8) [1]

Acid Resistance 5 (on a scale of 1-5) [1]

Alkali Resistance 5 (on a scale of 1-5) [1]

Acute Oral Toxicity (Rat) LD50: 8120 mg/kg

General Experimental Workflow
The following diagram illustrates a general workflow for utilizing a solvent dye like Solvent
Orange 107 for labeling nonpolar components in a research setting.
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General Workflow for Nonpolar Component Labeling

Sample Preparation
(e.g., cell culture, tissue sectioning)

Fixation (Optional)
(e.g., with paraformaldehyde)

Preparation of Staining Solution
(Solvent Orange 107 in an appropriate solvent)

Staining
(Incubation of sample with staining solution)

Washing
(Removal of excess dye)

Mounting and Imaging
(e.g., fluorescence microscopy)

Click to download full resolution via product page

Caption: A generalized workflow for staining nonpolar components with a lipophilic dye.

Experimental Protocols
Due to the absence of specific protocols for Solvent Orange 107 in a biological context, the

following are generalized methods that should be optimized by the end-user.

Protocol 1: Staining of Lipid Droplets in Cultured Cells
(General Method)
This protocol is based on common procedures for other lipophilic dyes and will require

significant optimization.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1169839?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169839?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Orange 107

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Phosphate-Buffered Saline (PBS), pH 7.4

4% Paraformaldehyde (PFA) in PBS (for fixed cells)

Cultured cells grown on coverslips

Procedure:

Preparation of Stock Solution:

Prepare a 1 mg/mL stock solution of Solvent Orange 107 in anhydrous DMSO or ethanol.

Vortex thoroughly to dissolve. Store at -20°C, protected from light.

Cell Preparation:

For Live-Cell Imaging: Grow cells to the desired confluency on coverslips.

For Fixed-Cell Imaging:

Wash cells twice with PBS.

Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

Wash the cells three times with PBS.

Staining:

Prepare a working staining solution by diluting the stock solution in PBS or cell culture

medium to a final concentration in the range of 0.1 - 10 µg/mL. Note: The optimal

concentration must be determined experimentally.

Remove the culture medium (for live cells) or the final PBS wash (for fixed cells) and add

the staining solution to cover the cells.
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Incubate for 15-30 minutes at room temperature or 37°C, protected from light.

Washing:

Remove the staining solution.

Wash the cells 2-3 times with PBS to remove excess dye.

Imaging:

Mount the coverslips on a microscope slide with a suitable mounting medium.

Visualize using a fluorescence microscope. Crucially, the excitation and emission

wavelengths will need to be determined empirically by the user.

Optimization and Considerations
Solvent: The choice of solvent for the stock solution (DMSO or ethanol) and its final

concentration in the staining solution should be tested to ensure it does not affect cell

viability or morphology.

Concentration and Incubation Time: A titration of the dye concentration and incubation time

should be performed to achieve optimal staining with minimal background.

Photostability: The photostability of Solvent Orange 107 under microscopy conditions is

unknown and should be evaluated to avoid photobleaching during imaging.

Cytotoxicity: For live-cell imaging, the potential cytotoxicity of Solvent Orange 107 at the

working concentration should be assessed.

Alternative Well-Characterized Dyes for Nonpolar
Component Labeling
Given the lack of fluorescence data for Solvent Orange 107, researchers are encouraged to

consider the use of well-established fluorescent dyes for labeling nonpolar components.
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Dye
Excitation
(nm)

Emission (nm) Advantages Disadvantages

Nile Red ~552 ~636 (in lipids)

Environment-

sensitive

fluorescence,

ratiometric

imaging possible

Broad emission

spectrum,

potential for

bleed-through

BODIPY 493/503 ~493 ~503

Bright, sharp

emission

spectrum, high

quantum yield,

photostable

Less

environment-

sensitive than

Nile Red

Oil Red O Not fluorescent

N/A

(absorbance-

based)

Brightfield

visualization,

well-established

for histology

Not suitable for

fluorescence

microscopy,

requires fixation

Logical Relationship for Dye Selection
The choice of dye for labeling nonpolar components depends on the specific experimental

requirements.
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Dye Selection Logic

Experimental Goal

Fluorescence Microscopy?

Brightfield Microscopy

No

Quantitative Fluorescence?

Yes

Oil Red O BODIPY 493/503

Yes

Nile Red

No

Solvent Orange 107
(Properties Unknown)

Potentially, but requires
characterization

Click to download full resolution via product page

Caption: A decision-making diagram for selecting a suitable dye for lipid staining.

Conclusion
Solvent Orange 107 presents as a potential candidate for labeling nonpolar components due

to its oil-soluble nature. However, the lack of critical data, particularly its fluorescence excitation

and emission spectra, currently limits its direct application in a research setting for fluorescence

microscopy. The provided general protocols and considerations are intended to guide

researchers in the initial steps of developing a validated staining method should they choose to

investigate the utility of this dye. For reliable and reproducible results, the use of well-

characterized alternative dyes such as Nile Red or BODIPY 493/503 is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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